2,5-Difluoro-4-iodobenzoic acid

• IUPAC Name: 2,5-difluoro-4-iodobenzoic acid
• InChI: InChI=1S/C7H3F2IO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key: JFCOIEWOMPAZDV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)I)F)C(=O)O
• Molecular Formula: C7H3F2IO2
• Molecular Weight: 284.00 g/mol

Description

2,5-Difluoro-4-iodobenzoic acid is a useful research compound. Its molecular formula is C7H3F2IO2 and its molecular weight is 284.00 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

2,5-Difluoro-4-iodobenzoic acid plays a significant role in synthetic chemistry, particularly in the pharmaceutical industry. A study by Deng et al. (2015) highlights a process for synthesizing related compounds like 2,4,5-trifluorobenzoic acid using microflow systems, indicating the potential for efficient production of complex fluoroaromatics including 2,5-difluoro-4-iodobenzoic acid. This process is relevant for its application in pharmaceuticals and materials science (Deng, Shen, Zhao, Yan, & Zhang, 2015).

Chemical Transformations and Synthesis

The basicity gradient-driven migration of iodine, as discussed by Rausis and Schlosser (2002), reveals the versatility of compounds like 2,5-difluoro-4-iodobenzoic acid in chemical transformations. Their research demonstrates how different fluoroarenes can undergo transformations to yield various acids, including 2,5-difluoro-4-iodobenzoic acid, showcasing its utility in complex chemical syntheses (Rausis & Schlosser, 2002).

Thermodynamic Studies

The thermodynamic properties of iodobenzoic acid isomers, including 4-iodobenzoic acid, are explored in the work of Tan and Sabbah (1994). Understanding these thermodynamic properties is crucial for various applications in chemical synthesis and material science (Tan & Sabbah, 1994).

Cross-Coupling Reactions

Homsi, Nozaki, and Hiyama (2000) discuss the use of aryl(fluoro)silanes in palladium-catalyzed cross-coupling reactions with iodobenzoic acid. This research is particularly relevant to the synthesis of biaryl carboxylic acids, where 4-iodobenzoic acid is a key component (Homsi, Nozaki, & Hiyama, 2000).

Mass Spectrometry Applications

Papac, Wong, and Jones (1996) highlight the use of matrices in mass spectrometry, where derivatives of benzoic acid, similar to 2,5-difluoro-4-iodobenzoic acid, are used for the analysis of oligosaccharides and glycopeptides. This implies potential applications of 2,5-difluoro-4-iodobenzoic acid in advanced analytical techniques (Papac, Wong, & Jones, 1996).